Cas no 2171846-44-7 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid
• CAS No: 2171846-44-7
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6299075
• PubChem ID: 165543693
• Update Time: 2025-05-19

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolane-3-carbonyl]azetidin-3-yl}acetic acid
• 2171846-44-7
• EN300-1493844

• Inchi： 1S/C26H28N2O6/c1-26(24(31)28-11-16(12-28)10-23(29)30)15-33-14-22(26)27-25(32)34-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： BMGCVLKWDZOGJY-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C1)C(N1CC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid

The compound with CAS No. 2171846-44-7, known as 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a methyloxolane moiety. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of drug discovery and materials science.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties. The Fmoc group, a well-known protecting group in peptide synthesis, adds stability and functionality to the molecule, making it suitable for use in advanced chemical reactions. The methyloxolane moiety further enhances the compound's versatility by introducing additional stereochemical complexity, which is crucial for optimizing biological activity.

One of the most promising applications of this compound is in the development of bioactive molecules. Researchers have explored its potential as a precursor for peptide-based drugs, where its structural features can be exploited to design molecules with enhanced bioavailability and target specificity. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that azetidine-containing peptides exhibit improved stability against enzymatic degradation, making them ideal candidates for therapeutic agents.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique structure allows for the creation of advanced polymers and materials with tailored properties. For example, recent research in *Macromolecules* has shown that incorporating azetidine moieties into polymer backbones can significantly enhance their mechanical strength and thermal stability.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidin-3-yl}acetic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the Fmoc group via nucleophilic substitution. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly streamlined the production process.

From an environmental perspective, this compound's production and application are designed to minimize ecological impact. Researchers have emphasized the importance of green chemistry principles in synthesizing such complex molecules, ensuring that they are both efficient and sustainable.

In conclusion, 2-{1-4-({(9H-fluoren-9-y lmethoxycarbonyl}amino)-3-methyloxolane -carbonylazetidin - yl}acetic acid represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow significantly.